Cas no 91669-21-5 (3-chloro-1,2,4-benzotriazine)

• Product Name: 3-chloro-1,2,4-benzotriazine
• CAS No: 91669-21-5
• MF: C₇H₄ClN₃
• MW: 165.579759597778
• CID: 786801
• PubChem ID: 13297780
• Update Time: 2025-04-19

3-chloro-1,2,4-benzotriazine Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Benzotriazine, 3-chloro-
• 3-chloro-1,2,4-benzotriazine
• SCHEMBL5316517
• 91669-21-5
• AKOS006307446
• Z1198315022
• DTXSID90535518
• 3-chlorobenzo[e][1,2,4]triazine
• D78678
• EN300-175562
• TQP0599

• Inchi： 1S/C7H4ClN3/c8-7-9-5-3-1-2-4-6(5)10-11-7/h1-4H
• InChI Key： GGZDOSFUDVOCBS-UHFFFAOYSA-N
• SMILES： ClC1=NN=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 165.0093748g/mol
• Monoisotopic Mass: 165.0093748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines 1,2,4-triazines